Cas no 21401-21-8 (Benzeneacetonitrile, a-(b-D-glucopyranosyloxy)-4-hydroxy-, (aR)-)

Benzeneacetonitrile, a-(b-D-glucopyranosyloxy)-4-hydroxy-, (aR)- Properties

Names and Identifiers

• Benzeneacetonitrile, a-(b-D-glucopyranosyloxy)-4-hydroxy-, (aR)-
• Taxiphyllin
• (R)-4-hydroxymandelonitrile β-D-glucoside
• (R)-4-hydroxymandelonitrile beta-D-glucoside
• (2R)-Taxiphyllin
• [ "" ]
• (2R)-(beta-D-glucopyranosyloxy)(4-hydroxyphenyl)acetonitrile
• 21401-21-8
• CHEMBL469825
• (2R)-2-(4-hydroxyphenyl)-2-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyacetonitrile
• DTXSID70175673
• SCHEMBL1332701
• Q27101822
• C14H17NO7
• C01855
• Benzeneacetonitrile, alpha-(beta-D-glucopyranosyloxy)-4-hydroxy-, (R)-
• 1ST158579
• (R)-alpha-(beta-D-glucopyranosyloxy)-4-hydroxybenzeneacetonitrile
• 2-(4-hydroxyphenyl)-2-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyacetonitrile
• (R)-p-Hydroxymandelonitrile-D-glucopyranoside
• (2R)-2-(4-hydroxyphenyl)-2-[(2R, 3R, 4S, 5S, 6R)-3, 4, 5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyacetonitrile
• AKOS032948733
• FS-9564
• CHEBI:16267
• NS00094769
• B0005-189732
• FT-0770936
• Phyllanthoside?
• SCHEMBL12727838
• FT-0774926
• Phyllanthin?
• ZINC00895585
• DTXCID2098164
• DA-78226
• (2R)-2-(4-hydroxyphenyl)-2-((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxyacetonitrile
• +Expand

• InChIKey： NVLTYOJHPBMILU-GMDXDWKASA-N
• Inchi： InChI=1S/C14H17NO7/c15-5-9(7-1-3-8(17)4-2-7)21-14-13(20)12(19)11(18)10(6-16)22-14/h1-4,9-14,16-20H,6H2/t9-,10+,11+,12-,13+,14+/m0/s1
• SMILES： OC1C=CC([C@@H](O[C@@H]2O[C@H](CO)[C@@H](O)[C@H](O)[C@H]2O)C#N)=CC=1

Computed Properties

• Exact Mass: 311.100502g/mol
• Surface Charge: 0
• XLogP3: -0.9
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 4
• Monoisotopic Mass: 311.100502g/mol
• Monoisotopic Mass: 311.100502g/mol
• Topological Polar Surface Area: 143Ų
• Heavy Atom Count: 22
• Complexity: 403
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: -1.22662
• PSA: 143.40000
• Refractive Index: 1.65
• Boiling Point: 586.7±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.7 mmHg at 25°C
• Flash Point: 308.6±30.1 °C
• Color/Form: Powder
• Density: 1.6±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether